Cas no 816-41-1 (1,2,3-Propanetriol,sodium salt (1:1))

816-41-1 structure
Product name:1,2,3-Propanetriol,sodium salt (1:1)
1,2,3-Propanetriol,sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,sodium salt (1:1)
- sodium dihydrogen propane-1,2,3-triolate
- trisodium,propane-1,2,3-triolate
- 816-41-1
- EINECS 212-432-9
- TRISODIUM PROPANE-1,2,3-TRIS(OLATE)
- DTXSID301002076
-
- Inchi: InChI=1S/C3H5O3.3Na/c4-1-3(6)2-5;;;/h3H,1-2H2;;;/q-3;3*+1
- InChI Key: CSQXKYRVBLHGKA-UHFFFAOYSA-N
- SMILES: C(C(C[O-])[O-])[O-].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 157.99317686g/mol
- Monoisotopic Mass: 157.99317686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 25.2
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2Ų
1,2,3-Propanetriol,sodium salt (1:1) Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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